N-[(4-fluorophenyl)methyl]-N'-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)oxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-N'-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)oxamide
• InChI: InChI=1S/C19H20FN3O4S/c1-28(26,27)23-10-2-3-14-6-9-16(11-17(14)23)22-19(25)18(24)21-12-13-4-7-15(20)8-5-13/h4-9,11H,2-3,10,12H2,1H3,(H,21,24)(H,22,25)
• InChI Key: JKCSWZDITRWEBL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C19H20FN3O4S
• Molecular Weight: 405.4 g/mol

Description

N-[(4-fluorophenyl)methyl]-N'-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)oxamide is a useful research compound. Its molecular formula is C19H20FN3O4S and its molecular weight is 405.44. The purity is usually 95%.
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Scientific Research Applications

Copper(II)-catalyzed Remote Sulfonylation

One notable application involves the copper(II)-catalyzed remote sulfonylation of aminoquinolines, demonstrating an environmentally friendly approach to synthesizing benzamide derivatives using sodium sulfinates as sulfide sources. This method is highlighted for its reduced environmental impact and the production of derivatives with potential applications in medicinal chemistry (Xia et al., 2016).

Antagonists for NMDA and AMPA Receptors

N-sulfonyl derivatives of quinoline compounds have been identified as antagonists for the glycine-site of NMDA and AMPA receptors, suggesting their potential in neurological research and the development of treatments for neurodegenerative disorders (Hays et al., 1993).

Radioligand Development

The synthesis and evaluation of N-[11C]methylated quinoline-2-carboxamides have shown promise as radioligands for visualizing peripheral benzodiazepine receptors in vivo, indicating their importance in neurological studies and the development of diagnostic tools (Matarrese et al., 2001).

Chemosensor for Zn2+ Monitoring

A novel chemosensor based on quinoline derivatives has been developed for monitoring Zn2+ concentrations in living cells and aqueous solutions, showcasing its utility in environmental monitoring and biological research (Park et al., 2015).

Azoimine Quinoline Derivatives

Azoimine quinoline derivatives have been synthesized and evaluated for their antioxidant, anti-inflammatory, antimicrobial activities, and DNA/BSA binding capabilities. This underscores their potential as multifunctional agents in pharmaceutical and biochemical research (Douadi et al., 2020).

Theoretical Investigation for Antimalarial Activity

A theoretical investigation of antimalarial sulfonamides, including N-(phenylsulfonyl)acetamide derivatives, has been conducted, utilizing computational calculations and molecular docking studies. This research contributes to the ongoing efforts in antimalarial drug development (Fahim & Ismael, 2021).